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Compound of Interest

Compound Name: Indium tripropan-2-olate

cat. No.: B054937

An In-Depth Technical Guide to Indium (IIl) Isopropoxide: CAS Number and Safety for
Researchers and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number, safety protocols,
and handling of Indium (111) isopropoxide, a chemical compound pertinent to professionals in
research, science, and drug development.

Chemical Identification

Indium (111) isopropoxide is an organometallic compound used as a catalyst and precursor in
various chemical syntheses. While the most commonly cited CAS (Chemical Abstracts Service)
number is 38218-24-5, it is also identified by CAS number 118240-53-2 in some supplier
databases.

Physicochemical Data

The following table summarizes the key quantitative data for Indium (Ill) isopropoxide.
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Property Value

Molecular Formula C9H21In0O3

Molecular Weight 292.08 g/mol

Appearance White to yellow powder or colorless liquid
Melting Point 145°C (decomposes)

Solubility Insoluble in water

(Data sourced from multiple chemical suppliers and safety data sheets)

Safety and Hazard Information

Indium (111) isopropoxide is classified as a hazardous substance. Adherence to strict safety
protocols is mandatory to ensure the well-being of laboratory personnel.

GHS Hazard Classification

o Flammable Solids: Category 1 or 2
 Skin Irritation: Category 2
e Serious Eye Irritation: Category 2

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)

Precautionary Statements

A summary of key precautionary statements from Safety Data Sheets (SDS) is provided below:
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Type Statement

P210: Keep away from heat, sparks, open
flames, and hot surfaces. — No smoking. P261.:
] Avoid breathing
Prevention .
dust/fume/gas/mist/vapors/spray. P280: Wear
protective gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of
water. P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Response Remove contact lenses, if present and easy to
do. Continue rinsing. P304 + P340: IF
INHALED: Remove person to fresh air and keep

comfortable for breathing.

P403 + P233: Store in a well-ventilated place.
Storage Keep container tightly closed. P405: Store
locked up.

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.

Experimental Protocols
First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.
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Handling and Storage

» Handling: Handle in a well-ventilated place, wearing suitable protective clothing to avoid
contact with skin and eyes. Use non-sparking tools and prevent fire caused by electrostatic
discharge.

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. It should
be stored away from incompatible materials such as strong oxidizing agents.

Application in Organic Synthesis: Oppenauer
Oxidation

Indium (l11) isopropoxide is an effective catalyst for the Oppenauer oxidation, which involves the
oxidation of primary or secondary alcohols to their corresponding aldehydes or ketones.

Representative Experimental Protocol

The following is a representative protocol for the Oppenauer oxidation of a benzylic alcohol
using Indium (lll) isopropoxide as a catalyst and pivalaldehyde as an oxidant.

Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), add the benzylic
alcohol, the oxidant (pivalaldehyde), and the solvent to a reaction flask.

o Catalyst Addition: Add Indium (111) isopropoxide (typically 1-5 mol%) to the reaction mixture.

o Reaction Conditions: Stir the reaction mixture at room temperature.

o Monitoring: Monitor the progress of the reaction using an appropriate analytical technique,
such as thin-layer chromatography (TLC) or gas chromatography (GC).

o Workup: Upon completion, quench the reaction with a suitable reagent (e.g., a saturated
agueous solution of sodium bicarbonate).

o Extraction: Extract the product with an organic solvent (e.g., ethyl acetate).

 Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., sodium
sulfate), filter, and concentrate under reduced pressure. Purify the crude product by column
chromatography on silica gel.
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Visualized Workflows

The following diagrams illustrate key logical and experimental workflows.

« To cite this document: BenchChem. [Indium (l1l) isopropoxide CAS number and safety].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054937#indium-iii-isopropoxide-cas-number-and-
safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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